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Compound of Interest

Compound Name: LM11A-31

Cat. No.: B10779349 Get Quote

This document provides immediate, essential safety, handling, and disposal information for the

novel p75 neurotrophin receptor (p75NTR) modulator, LM11A-31. It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and operational efficiency.

Immediate Safety and Handling Protocols
Personnel handling LM11A-31 should adhere to standard laboratory safety procedures. The

following personal protective equipment (PPE) is mandatory to minimize exposure and ensure

safety.

Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Gloves
Nitrile or other chemically

resistant gloves
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Lab Coat Standard laboratory coat To protect skin and clothing.

Respiratory

Use in a well-ventilated area. A

respirator may be necessary

for handling large quantities or

if dust is generated.

To avoid inhalation of the

compound.

Handling and Storage:

Handling: Avoid direct contact with skin and eyes. Do not ingest or inhale. Handle in a well-

ventilated area, preferably in a chemical fume hood.

Storage: Store in a tightly sealed container in a cool, dry place. For long-term storage, refer

to the supplier's recommendations, which may include storage at -20°C or -80°C.

Disposal Plan
Unused LM11A-31 and any contaminated materials should be treated as chemical waste.

Waste Collection: Collect all waste in a designated, labeled, and sealed container.

Disposal Route: Dispose of the chemical waste through a licensed and certified hazardous

waste disposal contractor. Do not dispose of it down the drain or in regular trash. Follow all

local, state, and federal regulations for hazardous waste disposal.

Physicochemical and Dosing Information
The following tables summarize key quantitative data for LM11A-31.

Table 1: Physicochemical Properties of LM11A-31
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Property Value Source

Molecular Formula C₁₂H₂₅N₃O₂ MedChemExpress

Molecular Weight 243.35 g/mol Selleck Chemicals

Solubility in DMSO ≥ 49 mg/mL Selleck Chemicals

Solubility in Water Soluble
Alzheimer's Drug Discovery

Foundation

Solubility in Ethanol ≥ 49 mg/mL Selleck Chemicals

Table 2: Dosing Information for Preclinical Studies

Application
Typical
Concentration/Dos
e

Route of
Administration

Species

In Vitro (Neuronal

Cultures)
10 nM In medium Cat

In Vivo (Mouse

Models)
50 mg/kg/day Oral gavage Mouse

Mechanism of Action: Modulation of p75NTR
Signaling
LM11A-31 is a small molecule ligand of the p75 neurotrophin receptor (p75NTR). The p75NTR

is a dual-functional receptor that, depending on the cellular context and co-receptors, can

activate signaling pathways leading to either neuronal survival or apoptosis. LM11A-31 acts as

a modulator of this receptor, promoting pro-survival signaling while inhibiting degenerative

pathways. This is particularly relevant in neurodegenerative disease models where aberrant

p75NTR signaling contributes to pathology.
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p75NTR Signaling and LM11A-31 Modulation

Ligands

Downstream Signaling

Cellular Outcomes

pro-Neurotrophins
(e.g., proNGF)

p75NTR

Binds and Activates

LM11A-31

Binds and Modulates

JNK/c-Jun Pathway

Inhibits

Promotes

NF-κB Pathway

Activates

Akt Pathway

Activates

ApoptosisNeuronal Survival
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In Vivo Experimental Workflow for LM11A-31

Prepare 5 mg/mL LM11A-31
in sterile water

Weigh each mouse

Calculate dosing volume
(10 mL/kg)

Administer 50 mg/kg
via oral gavage

Daily monitoring

Repeat daily for
study duration

Behavioral and/or
Histological Analysis

End of study

 

In Vitro Neuroprotection Assay Workflow

Plate and mature
primary neurons

Pre-treat with LM11A-31
(e.g., 10 nM)

Add neurotoxin
(e.g., Amyloid-beta)

Incubate for 24-48 hours

Assess cell viability
(e.g., MTT assay)

Analyze data and
determine neuroprotection

Click to download full resolution via product page
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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